Cas no 35690-02-9 (N-(2-bromo-4,5-dimethoxybenzyl)-2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)ethoxy]-N,N-diethylethanaminium bromide)

• Product Name: N-(2-bromo-4,5-dimethoxybenzyl)-2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)ethoxy]-N,N-diethylethanaminium bromide
• CAS No: 35690-02-9
• MF: C₂₆H₄₃Br₂NO₃
• MW: 577.432526826859
• CID: 1472852
• PubChem ID: 37236
• Update Time: 2025-04-20

N-(2-bromo-4,5-dimethoxybenzyl)-2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)ethoxy]-N,N-diethylethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4,5-dimethoxybenzyl)-2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)ethoxy]-N,N-diethylethanaminium bromide
• (2-bromo-4,5-dimethoxyphenyl)methyl-[2-[2-(6,6-dimethyl-4-bicyclo[3.1.1]heptanyl)ethoxy]ethyl]-diethylazanium,bromide
• 35690-02-9
• DTXSID80957083
• Ammonium, ((2-bromo-4,5-dimethoxy)benzyl)diethyl(2-(2-(6,6-dimethyl-2-norpinyl)ethoxy)ethyl)-, bromide
• N-[(2-Bromo-4,5-dimethoxyphenyl)methyl]-2-[2-(6,6-dimethylbicyclo[3.1.1]heptan-2-yl)ethoxy]-N,N-diethylethan-1-aminium bromide

• Inchi： 1S/C26H43BrNO3.BrH/c1-7-28(8-2,18-20-15-24(29-5)25(30-6)17-23(20)27)12-14-31-13-11-19-9-10-21-16-22(19)26(21,3)4;/h15,17,19,21-22H,7-14,16,18H2,1-6H3;1H/q+1;/p-1
• InChI Key： FPKATRSBAJEXMW-UHFFFAOYSA-M
• SMILES： BrC1=CC(=C(C=C1C[N+](CC)(CC)CCOCCC1CCC2CC1C2(C)C)OC)OC.[Br-]

Computed Properties

• Exact Mass: 531.8244
• Monoisotopic Mass: 575.16097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69